4-{3-[2-(4-phenyl-1H-imidazol-5-yl)phenoxy]propyl}morpholine

• IUPAC Name: 4-[3-[2-(4-phenyl-1H-imidazol-5-yl)phenoxy]propyl]morpholine
• InChI: InChI=1S/C22H25N3O2/c1-2-7-18(8-3-1)21-22(24-17-23-21)19-9-4-5-10-20(19)27-14-6-11-25-12-15-26-16-13-25/h1-5,7-10,17H,6,11-16H2,(H,23,24)
• InChI Key: SOJLXLPPYXLUOY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCOC2=CC=CC=C2C3=C(N=CN3)C4=CC=CC=C4
• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol

Description

The compound “4-{3-[2-(4-phenyl-1H-imidazol-5-yl)phenoxy]propyl}morpholine” is a complex organic molecule that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Safety and Hazards

While specific safety and hazard information for “4-{3-[2-(4-phenyl-1H-imidazol-5-yl)phenoxy]propyl}morpholine” is not available, general precautions for handling imidazole derivatives include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This suggests that